Cas no 1178844-03-5 (N-[2-(diethylamino)ethyl]-2-fluorobenzamide)

• Product Name: N-[2-(diethylamino)ethyl]-2-fluorobenzamide
• CAS No: 1178844-03-5
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 2604912
• PubChem ID: 60635064
• Update Time: 2025-04-21

N-[2-(diethylamino)ethyl]-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS008928509
• N-(2-(Diethylamino)ethyl)-2-fluorobenzamide
• N-[2-(diethylamino)ethyl]-2-fluorobenzamide
• 1178844-03-5

• MDL： MFCD13203627
• Inchi： 1S/C13H19FN2O/c1-3-16(4-2)10-9-15-13(17)11-7-5-6-8-12(11)14/h5-8H,3-4,9-10H2,1-2H3,(H,15,17)
• InChI Key： WTEAVYZVXFQMKL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCCN(CC)CC)=O

Computed Properties

• Exact Mass: 238.14814140g/mol
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų